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Foundational

An In-depth Technical Guide to the Physicochemical Properties of 4-Methyl-2H-chromene

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This guide provides a comprehensive overview of the physicochemical properties of 4-Methyl-2H-chromene (CAS No: 2...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physicochemical properties of 4-Methyl-2H-chromene (CAS No: 21776-94-3), a heterocyclic organic compound of interest in various fields of chemical research and development. This document is designed to be a vital resource for scientists and professionals, offering detailed information on its structural, physical, and spectral characteristics, alongside practical experimental protocols and safety guidelines.

Introduction: The Significance of the Chromene Scaffold

The chromene ring system is a fundamental structural motif found in a wide array of natural products and synthetic compounds exhibiting significant biological activities. As a derivative of this class, 4-Methyl-2H-chromene serves as a valuable building block in organic synthesis and medicinal chemistry. Understanding its physicochemical properties is paramount for its effective utilization in the design and synthesis of novel molecules with potential therapeutic applications.

Molecular and Physicochemical Properties

A thorough understanding of the fundamental properties of 4-Methyl-2H-chromene is the cornerstone of its application in research and development. This section details its key physicochemical characteristics.

Structural and General Properties

The foundational attributes of 4-Methyl-2H-chromene are summarized in the table below.

PropertyValueSource
IUPAC Name 4-methyl-2H-chromenePubChem[1]
CAS Number 21776-94-3PubChem[1]
Molecular Formula C₁₀H₁₀OPubChem[1]
Molecular Weight 146.19 g/mol PubChem[1]
Canonical SMILES CC1=CCOC2=CC=CC=C12PubChem[1]
InChI Key KTFBBRWUJNKOLY-UHFFFAOYSA-NPubChem[1]
Physical Properties

While experimental data for some physical properties of 4-Methyl-2H-chromene are not widely reported in readily accessible literature, computed values provide useful estimates for experimental design.

PropertyValueSource
Boiling Point Not available
Melting Point Not available
Density Not available
LogP (Octanol-Water Partition Coefficient) 2.2 (Computed)PubChem[1]
Topological Polar Surface Area (TPSA) 9.2 Ų (Computed)PubChem[1]

Expert Insight: The computed LogP value suggests that 4-Methyl-2H-chromene possesses moderate lipophilicity. This characteristic is a crucial consideration in drug development, influencing factors such as membrane permeability and bioavailability. The low TPSA indicates good potential for passive transport across biological membranes.

Synthesis of 4-Methyl-2H-chromene: Experimental Protocol

The synthesis of 2H-chromenes can be achieved through various synthetic routes. One common and effective method involves the acid-catalyzed reaction of a phenol with an α,β-unsaturated aldehyde. The following protocol outlines a general procedure for the synthesis of 4-Methyl-2H-chromene.

Reaction Scheme

Synthesis of 4-Methyl-2H-chromene phenol Phenol reaction_step + crotonaldehyde Crotonaldehyde acid_catalyst Acid Catalyst (e.g., H₂SO₄) product 4-Methyl-2H-chromene reaction_step->product Heat

Caption: Synthesis of 4-Methyl-2H-chromene.

Step-by-Step Methodology
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine equimolar amounts of phenol and crotonaldehyde in a suitable solvent (e.g., toluene or xylene).

  • Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid, to the reaction mixture.

  • Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

  • Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Causality Behind Experimental Choices: The choice of an acid catalyst is crucial for promoting the initial condensation and subsequent cyclization steps. Refluxing the reaction provides the necessary activation energy for the reaction to proceed at a reasonable rate. The aqueous work-up is essential to remove the acid catalyst and any water-soluble byproducts, while the final purification by column chromatography ensures the isolation of a high-purity product.

Spectroscopic Characterization

The structural elucidation of 4-Methyl-2H-chromene relies on a combination of spectroscopic techniques.

Mass Spectrometry (MS)

The mass spectrum of 4-Methyl-2H-chromene provides valuable information about its molecular weight and fragmentation pattern.

  • Molecular Ion (M⁺): The mass spectrum will show a molecular ion peak at m/z = 146, corresponding to the molecular weight of the compound.

  • Key Fragmentation Peaks: A prominent peak is observed at m/z = 131, which corresponds to the loss of a methyl group ([M-15]⁺). Another significant peak appears at m/z = 145, resulting from the loss of a single hydrogen atom ([M-1]⁺)[1].

Mass Spectrometry Fragmentation M 4-Methyl-2H-chromene (m/z = 146) M_minus_15 [M-CH₃]⁺ (m/z = 131) M->M_minus_15 - •CH₃ M_minus_1 [M-H]⁺ (m/z = 145) M->M_minus_1 - •H

Caption: Key fragmentation pathways of 4-Methyl-2H-chromene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for confirming the structure of 4-Methyl-2H-chromene.

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the vinylic proton, the methylene protons of the dihydropyran ring, and the methyl protons.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the ten carbon atoms in the molecule, with the chemical shifts providing information about their chemical environment.

Infrared (IR) Spectroscopy

The IR spectrum of 4-Methyl-2H-chromene will exhibit characteristic absorption bands corresponding to the various functional groups present in the molecule.

  • C-H stretching (aromatic and aliphatic): Around 3100-3000 cm⁻¹ and 3000-2850 cm⁻¹.

  • C=C stretching (aromatic): In the region of 1600-1450 cm⁻¹.

  • C-O-C stretching (ether): A strong band typically observed in the 1275-1000 cm⁻¹ region.

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 4-Methyl-2H-chromene.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any vapors.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Self-Validating System for Protocols: The experimental protocols described herein are designed to be self-validating. Successful synthesis and purification should yield a product with spectroscopic data (MS, NMR, IR) consistent with the known structure of 4-Methyl-2H-chromene. Any significant deviation from the expected data would indicate the presence of impurities or an incorrect product, necessitating a review of the experimental procedure.

Conclusion

This technical guide provides a detailed overview of the physicochemical properties, synthesis, characterization, and safe handling of 4-Methyl-2H-chromene. While some experimental data remains to be definitively reported in the literature, the information compiled here serves as a valuable resource for researchers and professionals working with this versatile chromene derivative. The provided protocols and characterization data will aid in the successful synthesis and identification of this compound, facilitating its application in the advancement of chemical and pharmaceutical sciences.

References

  • PubChem. 4-Methyl-2H-chromene. National Center for Biotechnology Information. [Link] (accessed Mar 22, 2026).

Sources

Exploratory

Spectroscopic Characterization of 4-Methyl-2H-chromen-2-one: An In-Depth Technical Guide

Executive Summary 4-Methyl-2H-chromen-2-one (commonly known as 4-methylcoumarin) is a privileged heterocyclic scaffold in medicinal chemistry and materials science. It serves as a critical structural foundation for the d...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Methyl-2H-chromen-2-one (commonly known as 4-methylcoumarin) is a privileged heterocyclic scaffold in medicinal chemistry and materials science. It serves as a critical structural foundation for the development of anticoagulants, antimicrobial agents, and highly sensitive fluorescent probes. For researchers and drug development professionals, the rigorous structural validation of this bicyclic system is paramount. This whitepaper provides an authoritative guide to the synthesis and spectroscopic characterization (NMR, IR, MS) of 4-methyl-2H-chromen-2-one, emphasizing the mechanistic causality behind its unique spectral signatures.

Mechanistic Synthesis & Experimental Protocol

The construction of the coumarin core is classically achieved via the 1[1]. While traditional methodologies utilize harsh Brønsted acids (e.g., concentrated H₂SO₄) which can induce unwanted sulfonation and degrade sensitive functional groups, modern green chemistry protocols employ Lewis acids like InCl₃[2]. This choice of catalyst facilitates the initial transesterification of the β-ketoester with the phenol, followed by an intramolecular electrophilic aromatic substitution and subsequent dehydration, ensuring high yields without side-product generation[1].

Workflow N1 Phenol + Ethyl Acetoacetate N2 Lewis Acid Catalysis (InCl3, Solvent-Free) N1->N2 N3 Pechmann Condensation (Transesterification & Cyclization) N2->N3 N4 4-Methyl-2H-chromen-2-one (Crude Product) N3->N4 N5 1H & 13C NMR (Resonance & Coupling) N4->N5 N6 FT-IR Spectroscopy (Vibrational Modes) N4->N6 N7 GC-MS Analysis (Fragmentation Pattern) N4->N7

Workflow for the synthesis and spectroscopic validation of 4-methyl-2H-chromen-2-one.

Self-Validating Synthesis Protocol

To ensure a reliable and high-yield workflow, the following step-by-step protocol leverages mild, solvent-free conditions (2)[2]:

  • Reagent Preparation: In a cylindrical Teflon vessel (or a standard round-bottom flask for thermal synthesis), combine 2.85 mmol of phenol and 2.84 mmol of ethyl acetoacetate[2].

  • Catalytic Activation: Add 3 mol% of anhydrous Indium(III) chloride (InCl₃). The Lewis acid specifically coordinates to the carbonyl oxygen of the ethyl acetoacetate, lowering the LUMO energy and facilitating nucleophilic attack by the phenolic hydroxyl group[2].

  • Reaction Execution: Subject the sealed vessel to high-speed ball milling (60 Hz) for 60 minutes at room temperature. Alternatively, heat the neat mixture to 80°C for 2 hours with continuous magnetic stirring.

  • In-Process Validation (TLC): Monitor the reaction progress using Thin-Layer Chromatography (TLC) with a mobile phase of petroleum ether:ethyl acetate (5:1). The formation of the coumarin core acts as a self-validating visual cue under a 365 nm UV lamp, as the highly conjugated product exhibits bright blue fluorescence (Rf ≈ 0.33)[2].

  • Purification: Dissolve the crude mixture in minimal hot ethanol and allow it to cool slowly. Filter the resulting white crystalline solid and wash with cold ethanol. Verify the melting point (77–79 °C) before proceeding to spectroscopic analysis[2].

Spectroscopic Characterization & Analytical Causality

The structural elucidation of 4-methyl-2H-chromen-2-one relies on understanding how its conjugated π-system and the electron-withdrawing lactone ring influence its spectral behavior (3)[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra provide a definitive map of the molecule's electronic environment. The lactone oxygen donates electron density into the ring via resonance, which heavily shields the C3 position, while the carbonyl group withdraws electron density, deshielding the C4 position (4)[4].

Table 1: ¹H NMR Data (CDCl₃, 400 MHz)

PositionChemical Shift (δ, ppm)MultiplicityCoupling (J, Hz)IntegrationMechanistic Rationale
C4-CH₃ 2.44Doublet (d)1.23HDeshielded by the adjacent alkene; exhibits long-range allylic coupling to C3-H.
C3-H 6.28Quartet (q)1.21HOlefinic proton; shielded by resonance from the ring oxygen; allylic coupling to C4-CH₃.
C6-H, C8-H 7.28Multiplet (m)-2HAromatic protons; relatively shielded compared to C5 and C7 due to resonance electron donation from the lactone oxygen.
C7-H 7.48Triplet of doublets (td)7.8, 1.51HAromatic proton; meta to the oxygen, lacking direct resonance shielding.
C5-H 7.60Doublet of doublets (dd)8.0, 1.51HDeshielded by the anisotropic effect of the nearby C4-methyl group and carbonyl.

Table 2: ¹³C NMR Data (CDCl₃, 100 MHz)

PositionChemical Shift (δ, ppm)Carbon TypeMechanistic Rationale
C2 161.0Quaternary (C=O)Lactone carbonyl; highly deshielded but lower than typical ketones due to conjugation.
C8a 153.5Quaternary (Ar-O)Directly attached to the electronegative oxygen atom.
C4 152.5Quaternary (=C-CH₃)Alkene carbon β to the carbonyl; highly deshielded due to resonance withdrawal by C=O.
C7 131.5Tertiary (Ar-CH)Aromatic carbon.
C4a 120.0Quaternary (Ar-C)Bridgehead carbon connecting the two rings.
C3 114.5Tertiary (=CH)Alkene carbon α to the carbonyl; strongly shielded by resonance donation from the ring oxygen.
C4-CH₃ 18.5Primary (-CH₃)Aliphatic methyl carbon.
Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy validates the functional groups. The most critical diagnostic feature is the lactone carbonyl stretch. In a standard saturated δ-lactone, this stretch typically appears around 1735 cm⁻¹. However, in 4-methyl-2H-chromen-2-one, the α,β-conjugation with the C3=C4 double bond increases the single-bond character of the C=O bond, lowering its vibrational frequency[4].

Table 3: FT-IR Spectral Data

Wavenumber (cm⁻¹)Vibrational ModeMechanistic Rationale
~1715 - 1725 C=O stretch (Lactone)Lower frequency than a saturated δ-lactone (~1735 cm⁻¹) due to α,β-conjugation.
~1605 - 1620 C=C stretch (Alkene/Aromatic)Overlapping stretching modes of the conjugated alkene and the aromatic ring.
~1180 C-O-C stretchAsymmetric stretching of the ester linkage within the pyran ring.
~750 C-H out-of-plane bendCharacteristic of ortho-disubstituted aromatic rings (the fused benzene ring).
Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI, 70 eV) confirms the molecular weight and structural connectivity. The bicyclic coumarin system is highly stable, resulting in a base peak corresponding to the intact molecular ion (m/z 160)[3]. The fragmentation pathway is driven by the sequential expulsion of neutral carbon monoxide (CO) molecules, a hallmark of lactone and cyclic ether degradation[3].

Table 4: GC-MS Fragmentation Data (Electron Ionization, 70 eV)

m/zFragment IdentityRelative AbundanceMechanistic Rationale
160 [M]⁺•100% (Base Peak)Molecular ion; highly stable conjugated bicyclic system.
132 [M - CO]⁺•~80%Expulsion of carbon monoxide from the lactone ring, forming a benzofuran-like radical cation.
131 [M - CHO]⁺~60%Loss of the formyl radical, a common rearrangement in coumarins.
104 [M - 2CO]⁺•~40%Sequential loss of a second CO molecule from the m/z 132 fragment.
77 [C₆H₅]⁺~30%Phenyl cation, representing the core aromatic ring after complete pyran ring cleavage.

References

  • A Simple and Effective Protocol for the Pechmann Reaction to Obtain 4-Methylcoumarin Derivatives Using a High-Speed Mixer Ball Mill Process Source: MDPI URL
  • 4-Methylcoumarin | C10H8O2 | CID 11833 Source: PubChem URL
  • A Comprehensive Technical Guide to the Synthesis of 7-Amino-4-methylcoumarin via the Pechmann Reaction Source: Benchchem URL
  • LiBr-Mediated, solvent free von Pechmann reaction: facile and efficient method for the synthesis of 2H-chromen-2-ones Source: Arkivoc URL

Sources

Foundational

The 2H/4H-Chromene Scaffold: A Privileged Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The chromene scaffold, a heterocyclic framework composed of a benzene...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The chromene scaffold, a heterocyclic framework composed of a benzene ring fused to a pyran ring, represents a cornerstone in medicinal chemistry. Its inherent structural features and amenability to synthetic modification have positioned it as a "privileged scaffold," capable of interacting with a diverse array of biological targets. This technical guide provides a comprehensive exploration of the multifaceted biological activities of 2H- and 4H-chromene derivatives, offering field-proven insights into their therapeutic potential. We will delve into the mechanistic underpinnings of their anticancer, antimicrobial, anti-inflammatory, antiviral, and neuroprotective properties, supported by detailed experimental protocols and data-driven analyses. This document is intended to serve as a valuable resource for researchers and drug development professionals, facilitating the rational design and advancement of novel chromene-based therapeutics.

Introduction: The Architectural Significance of the Chromene Core

The 2H- and 4H-isomers of chromene (benzopyran) are not merely synthetic curiosities; they are prevalent motifs in a vast number of naturally occurring compounds, including flavonoids, tocopherols, and alkaloids.[1][2] This natural abundance hints at an evolutionary selection for a molecular architecture that is both stable and biologically versatile. The structural rigidity of the fused ring system, coupled with the electronic properties conferred by the oxygen heteroatom and the aromatic ring, allows for specific and high-affinity interactions with various enzymatic pockets and cellular receptors.[3][4]

The true power of the chromene scaffold in drug discovery, however, lies in its synthetic tractability. The core can be readily functionalized at multiple positions, enabling the systematic exploration of structure-activity relationships (SAR) and the fine-tuning of pharmacokinetic and pharmacodynamic properties.[5] This guide will explore the biological consequences of these modifications across several key therapeutic areas.

Anticancer Activity: A Multi-pronged Assault on Malignancy

Chromene derivatives have emerged as a significant class of anticancer agents, exhibiting a remarkable ability to interfere with multiple pathways crucial for tumor growth and survival.[5][6] Their mechanisms of action are diverse, ranging from the induction of apoptosis and cell cycle arrest to the inhibition of key oncogenic kinases and angiogenesis.

Mechanistic Insights into Anticancer Action

The anticancer effects of 4H-chromenes, in particular, are well-documented.[5] Many derivatives exert potent cytotoxic effects against a wide spectrum of human cancer cell lines, including those of the breast, colon, liver, and lung.[7][8][9] Key mechanisms include:

  • Tubulin Polymerization Inhibition: Certain 4-aryl-4H-chromene derivatives act as microtubule-binding agents, disrupting the dynamics of tubulin polymerization.[10] This interference with microtubule function leads to mitotic arrest and ultimately triggers apoptosis. A notable example is Crolibulin™ (EPC2407), a chromene analog that has advanced to Phase I/II clinical trials for the treatment of advanced solid malignancies.[5]

  • Kinase Inhibition: The chromene scaffold has proven to be an effective template for the design of inhibitors of various protein kinases implicated in cancer progression. For instance, specific derivatives have demonstrated inhibitory activity against c-Src kinase, EGFR, and B-RAF.[5][9]

  • Induction of Apoptosis: Many chromene derivatives have been shown to induce apoptosis through both intrinsic and extrinsic pathways. This can involve the activation of caspases, the release of cytochrome c from mitochondria, and the modulation of pro- and anti-apoptotic proteins.

  • NF-κB Inhibition: Some chromene derivatives can suppress the lipopolysaccharide (LPS)-induced transcriptional efficiency of NF-κB, a key regulator of inflammatory and survival pathways often dysregulated in cancer.[5]

Data Presentation: Cytotoxic Activity of Representative Chromene Derivatives

The following table summarizes the in vitro cytotoxic activity of several chromene derivatives against various cancer cell lines, highlighting their potential as anticancer drug candidates.

Compound IDCancer Cell LineIC50 (µM)Reference CompoundReference IC50 (µM)Source
Derivative 2 HT-29 (Colon)More potent than DoxorubicinDoxorubicinNot Specified[7][8]
Derivative 5 HepG-2 (Liver)More potent than DoxorubicinDoxorubicinNot Specified[7][8][9]
Derivative 6 MCF-7 (Breast)More potent than standard drugNot SpecifiedNot Specified[7][9]
Compound 6i MCF-7 (Breast)34.7Not SpecifiedNot Specified[9]
Compound 5 HepG2 (Liver)< 5.20Vinblastine5.20[9]
Compound 9 HepG2 (Liver)< 5.20Vinblastine5.20[9]
Compound 33 EGFR Kinase1.2Erlotinib1.4[5]
Compound 33 B-RAF Kinase2.6Erlotinib2.7[5]
Compound 118i NCI-H23 (Lung)Potent anti-proliferative effectsNot SpecifiedNot Specified[5]
Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a standard methodology for assessing the cytotoxic effects of chromene derivatives on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound.

Materials:

  • Cancer cell line of interest (e.g., MCF-7, HepG-2, HT-29)

  • Complete culture medium (e.g., DMEM with 10% FBS)

  • 96-well microplates

  • Test chromene derivative (dissolved in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Prepare serial dilutions of the chromene derivative in complete culture medium. Remove the old medium from the wells and add the medium containing the test compound. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Visualization: Key Anticancer Mechanisms of Chromenes

anticancer_mechanisms cluster_chromene Chromene Derivatives cluster_targets Cellular Targets cluster_outcomes Cellular Outcomes Chromene 4-Aryl-4H-Chromene Tubulin Tubulin Polymerization Chromene->Tubulin Inhibition Kinases Oncogenic Kinases (EGFR, B-RAF, c-Src) Chromene->Kinases Inhibition ApoptosisPathways Apoptotic Pathways Chromene->ApoptosisPathways Induction NFkB NF-κB Signaling Chromene->NFkB Inhibition MitoticArrest Mitotic Arrest Tubulin->MitoticArrest CellCycleArrest Cell Cycle Arrest Kinases->CellCycleArrest Apoptosis Apoptosis ApoptosisPathways->Apoptosis ReducedInflammation Reduced Pro-survival Signaling NFkB->ReducedInflammation

Caption: Anticancer mechanisms of chromene derivatives.

Antimicrobial Activity: A Broad Spectrum of Action

The rise of multidrug-resistant pathogens presents a critical global health challenge, necessitating the discovery of novel antimicrobial agents. Chromene derivatives have demonstrated significant potential in this arena, exhibiting activity against a wide range of bacteria and fungi.[11]

Antibacterial and Antifungal Mechanisms

The antimicrobial properties of 2H- and 4H-chromenes are attributed to their ability to interfere with essential microbial processes. Studies have highlighted their efficacy against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal species like Candida albicans and Aspergillus niger.[12][13] The proposed mechanisms of action include:

  • Enzyme Inhibition: Chromenes can inhibit the activity of crucial bacterial enzymes, such as DNA gyrase and topoisomerases, which are essential for DNA replication and cell division.

  • Membrane Disruption: Some derivatives can disrupt the integrity of bacterial cell membranes, leading to cell lysis and death.

  • Inhibition of Protein and Nucleic Acid Synthesis: Chromene compounds have been shown to interfere with the synthesis of essential proteins and nucleic acids in microbes.

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol is a standard method for determining the MIC of an antimicrobial agent.

Objective: To determine the lowest concentration of a chromene derivative that inhibits the visible growth of a microorganism.

Materials:

  • Bacterial or fungal strain of interest

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • 96-well microplates

  • Test chromene derivative (dissolved in a suitable solvent)

  • Standard antimicrobial agent (positive control)

  • Microplate reader or visual inspection

Procedure:

  • Preparation of Inoculum: Prepare a standardized inoculum of the microorganism from a fresh culture.

  • Serial Dilution: Perform a serial two-fold dilution of the chromene derivative in the broth medium directly in the 96-well plate.

  • Inoculation: Add the standardized microbial inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

  • Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density using a microplate reader.

Visualization: Antimicrobial Workflow

antimicrobial_workflow cluster_synthesis Compound Preparation cluster_screening Antimicrobial Screening cluster_evaluation Further Evaluation Synthesis Synthesis of Chromene Derivatives MIC Broth Microdilution Assay (Determine MIC) Synthesis->MIC MBC Minimum Bactericidal Concentration (MBC) Assay MIC->MBC Mechanism Mechanism of Action Studies (e.g., Enzyme Inhibition, Membrane Permeability) MBC->Mechanism Toxicity In Vitro/In Vivo Toxicity Studies Mechanism->Toxicity

Sources

Exploratory

The Enigmatic 4-Methyl-2H-chromene: A Technical Guide to its Natural Occurrence and Analogues

This technical guide provides an in-depth exploration of 4-Methyl-2H-chromene and its analogues, with a focus on their natural occurrence, biosynthesis, and diverse biological activities. Designed for researchers, scient...

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Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides an in-depth exploration of 4-Methyl-2H-chromene and its analogues, with a focus on their natural occurrence, biosynthesis, and diverse biological activities. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge to offer expert insights into this significant class of heterocyclic compounds.

Introduction: The Versatile Chromene Scaffold

The 2H-chromene ring system, a bicyclic ether, is a privileged scaffold in medicinal chemistry and natural product science. Its derivatives exhibit a remarkable spectrum of biological activities, attributable to the unique electronic and steric properties of the chromene nucleus. Within this family, 4-Methyl-2H-chromene and its oxygenated analogues, the 4-methylcoumarins (4-methyl-2H-chromen-2-ones), have garnered considerable attention for their therapeutic potential. While the parent compound, 4-Methyl-2H-chromene, is not commonly isolated from natural sources, its derivatives are widespread in the plant kingdom and have inspired the synthesis of a vast library of bioactive molecules.

Part 1: Natural Occurrence of 4-Methyl-2H-chromene Analogues

While 4-Methyl-2H-chromene is rare in nature, its oxidized counterpart, the 4-methylcoumarin scaffold, is a recurring motif in various plant species. These naturally occurring analogues are typically hydroxylated or otherwise substituted, leading to a diverse array of compounds with distinct biological properties.

Table 1: Selected Naturally Occurring 4-Methyl-2H-chromen-2-one Analogues

Compound NameStructureNatural Source(s)Reported Biological Activity
5,7-Dihydroxy-4-methylcoumarin OH at C5, C7Eranthis longistipitata, Mexican tarragon (Tagetes lucida)[1]Anti-inflammatory, antiplatelet, cytoprotective[1]
4-Methylumbelliferone (7-Hydroxy-4-methylcoumarin) OH at C7Plants of the Apiaceae and Rutaceae familiesAntitumor, anti-inflammatory[2]
4-Hydroxy-5-methylcoumarin OH at C4, Me at C5Gerbera hybrida[3][4]Antifungal[5]
7,8-Dihydroxy-4-methylcoumarin OH at C7, C8Not specified in detail, but mentioned as naturally occurringPotent antioxidant[3]

The presence of these methylated coumarins in diverse plant families underscores their evolutionary significance, likely as defense compounds against pathogens and herbivores[3][5].

Part 2: Biosynthesis of 4-Methyl-2H-chromen-2-ones: A Divergence from the Norm

The biosynthesis of most coumarins originates from the phenylpropanoid pathway, starting with the amino acid phenylalanine. However, evidence suggests that 4-methyl-substituted coumarins, particularly those with a methyl group at the C5 position, may arise from a different route: the acetate-malonate pathway [3][4]. This represents a significant biosynthetic divergence and highlights the metabolic versatility of plants.

A key discovery in understanding this pathway comes from studies on the biosynthesis of 4-hydroxy-5-methylcoumarin in Gerbera hybrida. Researchers have identified two chalcone synthase-like polyketide synthases, G2PS2 and G2PS3, that are essential for its formation[3][4]. This finding strongly supports a polyketide origin for the carbon skeleton.

Putative Biosynthetic Pathway

The proposed pathway initiates with the condensation of acetyl-CoA and malonyl-CoA units, catalyzed by a polyketide synthase, to form a polyketide intermediate. This intermediate then undergoes cyclization and subsequent enzymatic modifications, including reduction, to yield the final 4-methyl-2H-chromen-2-one structure. The methyl group at C4 is likely derived from the starter acetyl-CoA unit.

Biosynthetic Pathway of 4-Methyl-2H-chromen-2-one acetyl_coa Acetyl-CoA pks Polyketide Synthase (PKS) acetyl_coa->pks malonyl_coa n x Malonyl-CoA malonyl_coa->pks polyketide Polyketide Intermediate pks->polyketide Condensation cyclization Cyclization & Aromatization polyketide->cyclization precursor Hydroxylated Precursor cyclization->precursor reduction Reduction precursor->reduction chromenone 4-Methyl-2H-chromen-2-one Analogue reduction->chromenone

Caption: Putative biosynthetic pathway of 4-methyl-2H-chromen-2-one analogues via the acetate-malonate pathway.

Part 3: A Spectrum of Activity: Natural and Synthetic Analogues

The 4-methyl-2H-chromene scaffold has proven to be a fertile ground for the discovery and development of a wide range of biologically active compounds. Both natural and synthetic analogues have demonstrated significant therapeutic potential.

Natural Analogues

As highlighted in Table 1, naturally occurring 4-methylcoumarins possess a variety of bioactivities, with antioxidant and anti-inflammatory properties being prominent. The substitution pattern on the benzene ring plays a crucial role in determining the specific activity. For instance, the presence of ortho-dihydroxy groups, as in 7,8-dihydroxy-4-methylcoumarin, confers potent radical scavenging capabilities.

Synthetic Analogues

The synthetic accessibility of the 4-methyl-2H-chromen-2-one core, primarily through the Pechmann condensation, has enabled the creation of extensive libraries of derivatives. These synthetic analogues often exhibit enhanced or novel biological activities compared to their natural counterparts.

Table 2: Biological Activities of Selected Synthetic 4-Methyl-2H-chromen-2-one Analogues

Analogue ClassExample StructureBiological Activity
7-(Benzylideneamino) derivatives Schiff base at C7Potent anti-inflammatory and analgesic agents[6]
7-Amino-4-methylcoumarin derivatives N-substituted azoles/azines at C7Antibacterial[7]
7-Acetoxy-4-methylcoumarin Acetoxy group at C7Investigated for larvicidal and antibacterial effects[2]
8-Acetyl-7-hydroxy-4-methylcoumarin Acetyl group at C8Studied for larvicidal and antibacterial activities[2]

The diverse functionalities that can be introduced at various positions of the chromene ring allow for fine-tuning of the pharmacological profile, making this scaffold a valuable platform for drug discovery.

Part 4: Experimental Protocols

A cornerstone of advancing research is the ability to reliably isolate and synthesize compounds of interest. This section provides detailed methodologies for both the extraction of a naturally occurring 4-methyl-2H-chromen-2-one analogue and the chemical synthesis of the core scaffold.

Isolation of a Natural 4-Methyl-2H-chromen-2-one Analogue

The following is a representative protocol for the isolation of coumarins from plant material, which can be adapted for specific 4-methyl-2H-chromen-2-one analogues.

Isolation Workflow start Plant Material Collection & Preparation extraction Solvent Extraction (e.g., Maceration, Soxhlet) start->extraction filtration Filtration & Concentration extraction->filtration partitioning Liquid-Liquid Partitioning filtration->partitioning chromatography Column Chromatography (Silica Gel) partitioning->chromatography purification Further Purification (e.g., Prep-TLC, HPLC) chromatography->purification characterization Structural Characterization (NMR, MS, IR) purification->characterization end Pure Natural Analogue characterization->end

Caption: General workflow for the isolation of natural chromene analogues.

Step-by-Step Protocol:

  • Plant Material Preparation:

    • Collect and taxonomically identify the plant material (e.g., roots of Ferula species).

    • Air-dry the plant material in the shade and grind it into a coarse powder.

  • Extraction:

    • Extract the powdered plant material (e.g., 270 g) with a suitable solvent such as dichloromethane or methanol (e.g., 2 x 1 L) using maceration or a Soxhlet apparatus for an extended period (e.g., 1 hour to several days)[8].

    • Combine the extracts and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

  • Fractionation:

    • The crude extract can be further fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, butanol) to separate compounds based on their polarity.

  • Chromatographic Purification:

    • Subject the desired fraction to column chromatography on silica gel.

    • Elute the column with a gradient of solvents, typically starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity (e.g., by adding ethyl acetate or methanol).

    • Collect fractions and monitor by thin-layer chromatography (TLC).

  • Final Purification and Characterization:

    • Combine fractions containing the target compound and subject them to further purification using techniques such as preparative TLC or high-performance liquid chromatography (HPLC) to obtain the pure compound[8].

    • Characterize the structure of the isolated compound using spectroscopic methods, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Synthesis of 4-Methyl-2H-chromen-2-ones via Pechmann Condensation

The Pechmann condensation is a classic and efficient method for synthesizing coumarins, including 4-methyl derivatives.

General Protocol for the Synthesis of 7-Hydroxy-4-methylcoumarin:

  • Reaction Setup:

    • In a round-bottom flask, combine resorcinol (1 equivalent) and ethyl acetoacetate (1 equivalent).

    • Cool the mixture in an ice bath.

  • Catalyst Addition:

    • Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid, while maintaining the low temperature and stirring[2]. Alternatively, a Lewis acid catalyst like SnCl₂·2H₂O can be used, potentially under microwave irradiation for a green chemistry approach.

  • Reaction:

    • After the addition of the catalyst, allow the reaction to proceed at room temperature or with gentle heating (e.g., on a steam bath) for a specified time (e.g., 5 hours), or as monitored by TLC[2].

  • Work-up and Isolation:

    • Pour the reaction mixture into ice-cold water to precipitate the crude product.

    • Collect the precipitate by vacuum filtration and wash with cold water.

  • Purification:

    • Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain the pure 7-hydroxy-4-methylcoumarin[2].

  • Characterization:

    • Confirm the structure and purity of the synthesized compound using melting point determination and spectroscopic techniques (NMR, MS, IR).

Conclusion

The 4-Methyl-2H-chromene scaffold and its naturally occurring and synthetic analogues represent a fascinating and important class of heterocyclic compounds. While the parent molecule's natural abundance is limited, its derivatives, particularly the 4-methylcoumarins, are readily found in nature and possess a wide array of biological activities. The elucidation of their biosynthesis via the acetate-malonate pathway opens new avenues for understanding plant secondary metabolism. The robust synthetic methodologies available for this scaffold continue to fuel the development of novel therapeutic agents. This guide provides a comprehensive foundation for researchers and drug development professionals to explore the full potential of these versatile molecules.

References

  • Pietiäinen, M., Kontturi, J., Paasela, T., et al. (2016). Two polyketide synthases are necessary for 4-hydroxy-5-methylcoumarin biosynthesis in Gerbera hybrida. The Plant Journal, 87(5), 483-495. [Link]

  • ResearchGate. (2025). Two polyketide synthases are necessary for 4-hydroxy-5-methylcoumarin biosynthesis in Gerbera hybrida | Request PDF. [Link]

  • Helda - University of Helsinki. (2025). Missing polyketide reductases in 4-hydroxy-5-methylcoumarin biosynthesis in gerbera (Gerbera hybrida). [Link]

  • MDPI. (2023). Novel Cytotoxic Sesquiterpene Coumarin Ethers and Sulfur-Containing Compounds from the Roots of Ferula turcica. [Link]

  • PMC. (2022). Investigation of Chemical Constituents of Eranthis longistipitata (Ranunculaceae): Coumarins and Furochromones. [Link]

  • MDPI. (2025). 5,7-Dihydroxy-4-Methylcoumarin as a Functional Compound for Skin Pigmentation and Human Skin Safety. [Link]

  • PMC. (2023). Isolation, Identification, Anti-Inflammatory, and In Silico Analysis of New Lignans from the Resin of Ferula sinkiangensis. [Link]

  • Slideshare. (n.d.). Acetate-Malonate Pathway. [Link]

  • Wikidata. (2025). 4-hydroxy-5-methylcoumarin. [Link]

  • Arabian Journal of Chemistry. (2026). FBMN/HPLC-PDA guided isolation of sesquiterpene coumarins from Ferula bungeana. [Link]

  • Slideshare. (n.d.). Acetate-Malonate Pathway | PPTX. [Link]

  • Google Patents. (n.d.). CN1762398A - A kind of extracting method of ferula feruloides medicinal composition.
  • ResearchGate. (n.d.). Isolated compounds from Ferula mervynii. | Download Scientific Diagram. [Link]

  • YouTube. (2025). ACETATE MALONATE PATHWAY #BIOSYNTHESIS OF NATURAL PRODUCTS #MSC ORGANIC CHEMISTRY. [Link]

  • ThaiScience. (n.d.). Syntheses and UV Spectroscopic Study of Mono- and Dialkyloxy-4-methylcoumarins. [Link]

  • Rasayan Journal of Chemistry. (2022). MICROWAVE-ASSISTED SYNTHESIS OF 4-METHYL COUMARINS, THEIR ANTIOXIDANT AND ANTIBACTERIAL ACTIVITIES. [Link]

  • Research Journal of Pharmacy and Technology. (2016). Synthesis, anti-larvicidal and anti-bacterial studies of 7-hydroxy-4-methylcoumarin, 7-acetoxy-4-methylcoumarin, 8-acetyl-7-hydroxy-4-methylcoumarin, resacetophenone, 8-acetyl-5-hydroxy-4-methylcoumarin and 4, 7-dimethylcoumarin. [Link]

  • PubMed. (2008). Synthesis of novel substituted 7-(benzylideneamino)-4-methyl-2H-chromen-2-one derivatives as anti-inflammatory and analgesic agents. [Link]

  • ResearchGate. (n.d.). Synthesis of N-substituted 7-amino-4-methyl-2H-chromen-2-ones 2–12. [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step protocol for Pechmann condensation to synthesize 4-methylcoumarins.

Application Note: High-Yield Synthesis of 4-Methylcoumarins via Pechmann Condensation Abstract The Pechmann condensation remains one of the most robust and widely utilized methodologies for the synthesis of coumarin deri...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: High-Yield Synthesis of 4-Methylcoumarins via Pechmann Condensation

Abstract The Pechmann condensation remains one of the most robust and widely utilized methodologies for the synthesis of coumarin derivatives, which serve as critical building blocks in pharmaceutical development, fluorescent probes, and laser dyes[1][2]. This application note details a highly optimized, self-validating protocol for the synthesis of 7-hydroxy-4-methylcoumarin (4-methylumbelliferone) from resorcinol and ethyl acetoacetate. By detailing the mechanistic causality behind each experimental condition, this guide ensures reproducible, high-purity yields suitable for downstream drug discovery applications.

Mechanistic Insights and Experimental Rationale

To achieve high yields and avoid unwanted side reactions, it is critical to understand the causality of the Pechmann condensation mechanism. The reaction proceeds via three distinct, acid-catalyzed phases[1][3]:

  • Transesterification: The strong acid catalyst (traditionally concentrated H2​SO4​ or a solid acid resin like Dowex 50WX4) protonates the carbonyl oxygen of the β -ketoester (ethyl acetoacetate). This activates the carbonyl carbon, making it highly susceptible to nucleophilic attack by the phenolic hydroxyl group of resorcinol, forming a β -hydroxy ester intermediate[2][3].

  • Intramolecular Electrophilic Aromatic Substitution: The acid further activates the intermediate, prompting the electron-rich aromatic ring of the phenol to attack the keto-carbonyl group in a Friedel-Crafts-like acylation. The use of resorcinol is highly strategic here; its two meta-oriented hydroxyl groups strongly activate the aromatic ring, allowing the cyclization to proceed under relatively mild temperature conditions compared to unactivated phenols[2][3].

  • Dehydration: The final step involves the loss of a water molecule, driving the formation of the highly stable, conjugated benzopyrone ring system characteristic of coumarins[3].

Causality in Catalyst Selection: While traditional protocols utilize concentrated H2​SO4​ for its dual role as a strong acid and dehydrating agent[2][4], modern green chemistry approaches often substitute this with solid ion-exchange resins (e.g., Dowex 50WX4 or Amberlyst-15) to minimize toxic waste and simplify workup[5]. This protocol provides the classical H2​SO4​ method due to its ubiquitous accessibility and rapid kinetics, while integrating self-validation steps to ensure safety and purity.

Experimental Workflow and Validation Logic

The following diagram illustrates the logical progression of the synthesis, highlighting the critical validation checkpoints that ensure the protocol acts as a self-correcting system.

PechmannWorkflow Start Reagent Preparation Resorcinol + Ethyl Acetoacetate Catalysis Acid Catalysis (Dropwise H2SO4 at <10°C) Start->Catalysis Reaction Cyclization & Dehydration (Stir at RT, 1-18 hrs) Catalysis->Reaction Quench Ice-Water Quench (Precipitation of Crude) Reaction->Quench Validate1 Validation 1: TLC Monitoring (Check for starting material) Quench->Validate1 Validate1->Reaction Incomplete Purify Recrystallization (Aqueous Ethanol) Validate1->Purify Reaction Complete Validate2 Validation 2: Characterization (Melting Point, UV Fluorescence) Purify->Validate2 End Pure 7-Hydroxy-4-methylcoumarin Validate2->End

Experimental workflow for Pechmann condensation with integrated validation checkpoints.

Reagents and Quantitative Data

The stoichiometric balance is crucial. An equimolar ratio of the phenol and β -ketoester is standard, with the acid acting as both catalyst and solvent in the classical method[4].

Reagent / ParameterMolecular FormulaMolecular Weight ( g/mol )Quantity / EquivalentsExperimental Role
Resorcinol C6​H6​O2​ 110.111.10 g (10 mmol)Activated Phenolic Substrate
Ethyl Acetoacetate C6​H10​O3​ 130.141.30 g (10 mmol) β -Ketoester / Electrophile
Sulfuric Acid (98%) H2​SO4​ 98.0810 mL (Excess)Catalyst & Dehydrating Agent
Ice Water H2​O 18.02~100 mLQuenching / Precipitation Medium
Ethanol (Aqueous) C2​H5​OH 46.07As neededRecrystallization Solvent

Table 1: Reagent specifications and stoichiometric parameters for the synthesis of 7-hydroxy-4-methylcoumarin[2][4].

Step-by-Step Experimental Protocol

This protocol is designed to be self-validating. Do not proceed to subsequent steps unless the validation criteria of the current step are met.

Step 4.1: Reaction Setup and Controlled Catalysis
  • Preparation: In a 50 mL round-bottom flask, combine 1.10 g (10 mmol) of resorcinol and 1.30 g (10 mmol) of ethyl acetoacetate[4].

  • Thermal Control: Submerge the flask in an ice-water bath and allow the mixture to cool to below 10°C[2]. Rationale: The initial protonation and transesterification are highly exothermic. Failure to control the temperature will lead to oxidative charring of the organic compounds by the concentrated sulfuric acid.

  • Catalyst Addition: Slowly add 10 mL of concentrated H2​SO4​ dropwise over 15 minutes with vigorous magnetic stirring[2][4].

Step 4.2: Cyclization and Dehydration
  • Reaction Propagation: Once the acid addition is complete, remove the ice bath. Allow the reaction mixture to gradually warm to room temperature[2][4].

  • Stirring: Continue stirring the mixture in an open atmosphere for 1 to 18 hours[4]. The solution will transition to a deep, viscous yellow/brown color.

  • Validation Checkpoint 1 (TLC): Before quenching, extract a 10 μL aliquot, neutralize it in saturated NaHCO3​ , and extract with ethyl acetate. Run a Thin Layer Chromatography (TLC) plate (typically 3:1 petroleum ether:ethyl acetate). The disappearance of the resorcinol spot confirms the completion of the reaction.

Step 4.3: Quenching and Isolation
  • Precipitation: Pour the viscous reaction mixture slowly into a beaker containing 100 mL of vigorously stirred crushed ice and water[2][4].

    • Causality: The sudden introduction to a highly polar, cold aqueous environment forces the hydrophobic coumarin derivative to crash out of solution rapidly, while the unreacted acid and water-soluble impurities remain dissolved[2].

  • Filtration: Collect the crude pale-yellow precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold distilled water until the filtrate is pH neutral[4].

Step 4.4: Purification and Final Validation
  • Recrystallization: Transfer the crude solid to an Erlenmeyer flask. Dissolve the solid in a minimum volume of boiling aqueous ethanol. Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce the crystallization of pure 7-hydroxy-4-methylcoumarin[2][4].

  • Validation Checkpoint 2 (Characterization):

    • Yield Calculation: Dry the crystals completely. A successful synthesis should yield 75-80%[4].

    • Melting Point: Verify the purity by measuring the melting point. Pure 7-hydroxy-4-methylcoumarin melts sharply at 185–187 °C.

    • Fluorescence Assay: Dissolve a few crystals in a dilute alkaline solution (e.g., 0.1 M NaOH). Expose the solution to a long-wave UV lamp (365 nm). A brilliant, intense blue fluorescence is the definitive phenotypic validation of the 4-methylumbelliferone structure, caused by the deprotonation of the 7-hydroxyl group[5][6].

References

  • Benchchem. "An In-depth Technical Guide to the Pechmann Condensation for the Synthesis of 6-Methoxy-4-methylcoumarin." Benchchem,
  • Benchchem.
  • Wikipedia Contributors. "Pechmann condensation." Wikipedia, The Free Encyclopedia,
  • Journal of Emerging Technologies and Innovative Research.
  • Scribd. "Green Synthesis of Fluorescent Coumarins." Scribd,
  • ACS Publications. "Green Synthesis of a Fluorescent Natural Product.

Sources

Application

Application Note: Microwave-Assisted Catalyst-Free Synthesis of Substituted 2H-Chromenes

Executive Summary Substituted 2H-chromenes are privileged pharmacophores in modern drug discovery, exhibiting potent anti-cancer, anti-microbial, and anti-inflammatory properties[1]. Traditional synthetic routes for thes...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Substituted 2H-chromenes are privileged pharmacophores in modern drug discovery, exhibiting potent anti-cancer, anti-microbial, and anti-inflammatory properties[1]. Traditional synthetic routes for these scaffolds heavily rely on transition metal catalysts (e.g., Rhodium, Palladium) or harsh acidic/basic conditions. These conventional methods complicate downstream purification, inflate costs, and introduce heavy metal impurities that violate stringent pharmaceutical guidelines.

This application note details a validated, microwave-assisted, catalyst-free protocol for synthesizing substituted 2H-chromenes via the condensation of salicylaldehydes and β -amino acrylates[1]. By exploiting dielectric heating in a high-loss-tangent solvent, this method achieves superior atom economy, rapid reaction kinetics, and high yields while completely eliminating transition metal residues.

Mechanistic Rationale & Causality

Why Microwave Irradiation?

Microwave (MW) synthesis relies on the ability of a reaction mixture to absorb electromagnetic energy and convert it into heat—a process known as dielectric heating[2]. Ethanol, selected as the optimal solvent for this protocol, possesses a remarkably high dielectric loss tangent ( tanδ≈0.941 ), making it an exceptional microwave absorber[2]. When subjected to MW irradiation, the ethanol dipoles rapidly align and realign with the oscillating electromagnetic field, generating intense internal friction. This results in rapid, uniform volumetric heating, overcoming the activation energy barrier of the cyclization cascade in minutes rather than hours.

Why Catalyst-Free?

In pharmaceutical development, the removal of transition metal residues to meet ICH Q3D elemental impurity guidelines is a major manufacturing bottleneck. A catalyst-free approach inherently validates the purity of the final API intermediate. By relying strictly on thermal activation via microwave energy, researchers can reduce purification steps from complex column chromatography to simple recrystallization[1].

The Reaction Cascade

The reaction proceeds via a highly efficient cascade:

  • Intermolecular Condensation : An initial Knoevenagel-type condensation occurs between the salicylaldehyde and the β -amino acrylate.

  • Intramolecular Cyclization : The nucleophilic attack of the phenolic hydroxyl group drives ring closure.

  • Aromatization : The subsequent elimination of the amine moiety yields the stable, aromatized 2H-chromene scaffold[1].

Mechanism A Salicylaldehyde + β-amino acrylate B Microwave Heating (EtOH, 100°C) A->B C Knoevenagel-Type Condensation B->C Dielectric Activation D Intramolecular Cyclization C->D Phenolic OH Attack E Amine Elimination (- NH2R) D->E Rearrangement F Substituted 2H-Chromene E->F Aromatization

Mechanistic pathway of catalyst-free 2H-chromene synthesis under microwave irradiation.

Experimental Design & Protocol

Self-Validating System Design: This protocol is engineered to be self-validating. It incorporates in-situ temperature monitoring (via fiber-optic or IR sensors) to prevent thermal runaway, and time-course LC-MS sampling to confirm the consumption of the aldehyde intermediate, ensuring the reaction is driven to absolute completion.

Materials & Reagents
  • Substituted Salicylaldehyde : 1.0 mmol (Limiting reagent)

  • β -amino Acrylate Derivative : 1.2 mmol (Slight excess)

  • Absolute Ethanol : 3.0 mL (ACS grade, high MW absorbance)

  • Equipment : Dedicated microwave synthesizer (e.g., CEM Discover 2.0 or Anton Paar Monowave) equipped with a 10 mL pressure-rated glass vial and magnetic stirring.

Step-by-Step Methodology
  • Reagent Charging To a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, add the substituted salicylaldehyde (1.0 mmol) and β -amino acrylate (1.2 mmol). Causality: A 20% molar excess of the acrylate compensates for any potential thermal degradation at elevated temperatures and drives the equilibrium toward the condensation product.

  • Solvent Addition & Sealing Add 3.0 mL of absolute ethanol. Seal the vial tightly with a Teflon-lined crimp cap. Causality: Ethanol acts as both the reaction medium and the primary microwave receptor[2]. Because its boiling point (78°C) is easily exceeded in the sealed pressurized vessel, the system allows safe superheating to the target 100°C without solvent loss.

  • Microwave Parameter Programming Set the microwave synthesizer to the following parameters:

    • Target Temperature : 100 °C[1]

    • Ramp Time : 2 minutes (Prevents dangerous pressure spiking)

    • Hold Time : 60 minutes (Can be extended to 120 minutes for highly sterically hindered substrates)

    • Max Power : 150 W (Dynamic power modulation based on IR feedback)

    • Stirring : High (800 rpm) to ensure thermal homogeneity and prevent localized superheating.

  • Execution & In-Process Validation Initiate the microwave program. At the 60-minute mark, pause the reaction and allow the system to rapidly cool to 40°C using integrated compressed air. Sample 10 µL of the mixture for TLC/LC-MS analysis. Self-Validation: The disappearance of the salicylaldehyde peak (UV 254 nm) and the emergence of the product mass [M+H]+ confirms reaction progress. If starting material remains, reseal the vial and irradiate for an additional 60 minutes[1].

  • Product Isolation & Purification Upon verified completion, cool the vessel to room temperature (20-25°C). The substituted 2H-chromene product typically precipitates directly from the ethanolic solution as it cools. Filter the precipitate under a vacuum, wash with ice-cold ethanol (2 x 1 mL), and dry under a high vacuum. Causality: The catalyst-free nature of this protocol means the crude precipitate is inherently devoid of metal contaminants, routinely yielding >95% purity directly out of the reactor without the need for silica gel chromatography.

Workflow Step1 1. Reagent Preparation Equimolar Salicylaldehyde & Acrylate Step2 2. Solvent Addition Add Absolute Ethanol (Green Solvent) Step1->Step2 Step3 3. Microwave Irradiation 100°C, 1-2 hours, Sealed Vessel Step2->Step3 Step4 4. In-Process Validation TLC / LC-MS at 60 min interval Step3->Step4 Step5 5. Product Isolation Cooling, Filtration & Recrystallization Step4->Step5

Step-by-step experimental workflow for the microwave-assisted synthesis of 2H-chromenes.

Data Presentation: Method Comparison

To illustrate the quantitative efficacy of this protocol, the table below summarizes the advantages of the microwave-assisted catalyst-free method compared to traditional thermal and metal-catalyzed approaches.

ParameterConventional HeatingMetal-Catalyzed (Rh/Pd)MW-Assisted Catalyst-Free
Heating Source Oil BathOil Bath / MWMicrowave
Temperature Reflux (~78°C)80 - 100°C100°C (Pressurized)
Reaction Time 12 - 24 hours4 - 8 hours1 - 2 hours[1]
Catalyst Required Acid/Base (e.g., DBU)Rh(III) or Pd(0)None[1]
Average Yield 45 - 60%75 - 85%82 - 94%[1]
Purification Column ChromatographyScavenger Resins + ColumnFiltration / Recrystallization
E-Factor (Waste) HighModerate to HighLow (Green Protocol)

Conclusion

The microwave-assisted, catalyst-free synthesis of 2H-chromenes represents a paradigm shift in the construction of this privileged heterocyclic scaffold. By rationally selecting a high-loss-tangent solvent and utilizing pressurized dielectric heating, researchers can bypass the energetic requirements that traditionally necessitated heavy metal catalysts. This self-validating protocol ensures high reproducibility, exceptional purity profiles, and direct scalability for rigorous drug development applications.

References

  • Title: 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold Source: Frontiers in Chemistry (via PubMed Central) URL:[Link]

  • Title: Unraveling the Mysteries of Microwave Chemistry Using Silicon Carbide Reactor Technology Source: Accounts of Chemical Research URL:[Link]

Sources

Method

Application Note: Synthesis and Anticancer Screening of 4-Methyl-2H-Chromene Derivatives

Target Audience: Researchers, Medicinal Chemists, and Oncology Drug Development Professionals Scope: Mechanistic rationale, self-validating synthetic protocols, and quantitative in vitro screening methodologies for 4-met...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Oncology Drug Development Professionals Scope: Mechanistic rationale, self-validating synthetic protocols, and quantitative in vitro screening methodologies for 4-methyl-2H-chromene libraries.

Pharmacological Rationale & Mechanistic Insights

The 2H-chromene (benzopyran) scaffold is universally recognized as a "privileged structure" in medicinal chemistry due to its profound biological versatility[1]. In the context of oncology, 4-methyl-2H-chromene derivatives have emerged as potent, multi-target antiproliferative agents.

Structurally, the rigid planar geometry of the chromene core allows for highly specific intercalation or active-site binding. Mechanistically, these derivatives act as dual-action agents: they selectively inhibit tumor-associated 2[2] and downregulate anti-apoptotic proteins such as Bcl-2[3]. At the cellular level, exposure to 4-methyl-2H-chromenes induces intracellular 4 and calcium overload, which subsequently triggers cytochrome c release and caspase-mediated apoptosis[4].

ApoptosisPathway C 4-Methyl-2H-Chromene ROS ROS Generation C->ROS BCL2 Bcl-2 Inhibition C->BCL2 CYTC Cytochrome c Release ROS->CYTC BCL2->CYTC Disinhibition CASP Caspase Activation CYTC->CASP APOP Apoptosis CASP->APOP

Fig 1: Apoptotic signaling cascade induced by 4-methyl-2H-chromene derivatives in cancer cells.

Synthetic Strategy & Self-Validating Protocols

To build a robust screening library, the synthesis is divided into two phases: the construction of the core scaffold via a Pechmann condensation, followed by structural diversification using Cu(I)-catalyzed Alkyne-Azide Cycloaddition (CuAAC) "Click" chemistry.

Phase 1: Synthesis of 7-Hydroxy-4-methyl-2H-chromen-2-one Core

This base protocol utilizes an acid-catalyzed Pechmann condensation to form the coumarin/chromene core[5].

Step-by-Step Methodology:

  • Reagent Preparation: Dissolve resorcinol (1.0 eq, 3.7 g) in ethyl acetoacetate (1.2 eq, 4.5 g). Stir continuously until a completely homogeneous solution is achieved.

    • Causality: Complete dissolution ensures uniform reaction kinetics and prevents localized reagent depletion, which can lead to poor yields.

  • Acid Catalysis: Add the solution dropwise to concentrated sulfuric acid (H₂SO₄) while strictly maintaining the reaction temperature below 0°C using an ice-salt bath[5].

    • Causality: The Pechmann condensation is highly exothermic. Sub-zero temperatures prevent the charring of resorcinol and suppress the formation of unwanted polymeric byproducts.

  • Quenching: Stir for 30 minutes, then pour the mixture onto crushed ice with vigorous stirring[5].

    • Causality: Rapid quenching in ice water immediately halts the acid-catalyzed reaction and forces the hydrophobic 7-hydroxy-4-methyl-2H-chromen-2-one to precipitate as a solid.

  • Self-Validation Check: Filter the precipitate and perform Thin Layer Chromatography (TLC) using a Chloroform:Methanol (7:3) solvent system[5]. The disappearance of the resorcinol spot and the appearance of a distinct, UV-active spot (254 nm) confirms core formation. Recrystallize from ethanol to achieve >95% purity.

Phase 2: Diversification via CuAAC "Click" Chemistry

To enhance cytostatic activity, the core is converted to an azide and hybridized with aromatic alkynes to form6[6].

Step-by-Step Methodology:

  • Reaction Setup: Dissolve 7-azido-4-methyl-2H-chromen-2-one (0.15 mmol) and an aromatic alkyne (1.0 eq) in 8.0 mL of a t-BuOH/H₂O/CH₂Cl₂ (1:2:1) solvent system[6].

    • Causality: This specific ternary solvent system ensures the solubility of both the highly hydrophobic chromene core and the water-soluble catalytic system.

  • Catalyst Addition: Add 1M CuSO₄ (0.04 mL), sodium ascorbate (0.17 mmol), and TBTA ligand (0.0075 mmol)[6].

    • Causality: Sodium ascorbate reduces Cu(II) to the active Cu(I) species in situ. TBTA stabilizes the Cu(I) oxidation state, preventing its disproportionation or oxidation by atmospheric oxygen, which is critical for maintaining catalytic turnover.

  • Self-Validation Check: Stir at room temperature for 48 hours[6]. Monitor via TLC. The crude product typically precipitates as a yellow powder. A sharp melting point (e.g., 269–273 °C for specific derivatives) and a characteristic triazole proton singlet (~8.5 ppm) in ¹H NMR validate the successful cycloaddition[6].

Workflow R Resorcinol + Ethyl Acetoacetate P Pechmann Condensation (H2SO4, <0°C) R->P C 7-Hydroxy-4-methyl- 2H-chromen-2-one P->C D CuAAC Click Chemistry (Diversification) C->D L Chromene Library D->L S MTT Viability Assay L->S H Lead Identification S->H

Fig 2: End-to-end workflow from Pechmann condensation to in vitro lead identification.

In Vitro Anticancer Screening (MTT Assay)

To evaluate the antiproliferative efficacy, the synthesized 4-methyl-2H-chromene library is subjected to an MTT viability assay against a panel of human carcinoma cell lines (e.g., MCF-7, HepG-2, T47D)[3][7][8].

Protocol & Causality:

  • Cell Seeding: Seed cancer cells in 96-well plates at a density of 5×10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Treat cells with varying concentrations of the chromene derivatives (0.1 µM to 100 µM) dissolved in DMSO.

    • Causality: Ensure the final DMSO concentration in the culture media remains strictly <0.1%. Higher concentrations of DMSO induce solvent-mediated cytotoxicity, which artificially skews the IC₅₀ data.

  • Viability Measurement: After 48 hours, add 10 µL of MTT reagent (5 mg/mL) to each well and incubate for 4 hours.

    • Causality: Viable cells with active metabolism convert the yellow MTT tetrazolium salt into purple formazan crystals via mitochondrial succinate dehydrogenase. The absorbance at 570 nm is directly proportional to the number of viable cells, providing a highly reliable quantitative measure of cytotoxicity.

Quantitative Structure-Activity Relationship (QSAR) Data

The following table summarizes the quantitative anticancer efficacy of various functionalized 2H-chromene derivatives across different cell lines.

Compound ScaffoldTarget Cell LineIC₅₀ / EC₅₀ ValueMechanistic Insight / NotesRef.
4-Aryl-4H-chromene (Cmpd 1c) T47D (Breast)19 nM (EC₅₀)Potent caspase activation; low nanomolar growth inhibition.[3]
Dihydropyrazole-2H-chromen (Cmpd 10a) HepG-2 (Liver)0.98 ± 0.11 µMStrong telomerase (hTERT) inhibition; Wnt/β-catenin suppression.[9]
Triazolyl-4-methyl-2H-chromene (Cmpd 2b) MCF-7 (Breast)0.3 – 32 µMPronounced cytostatic activity via triazole hybridization.[6]
2,2-Dimethyl-2H-chromene (Cmpd 13) MCF-7 (Breast)50 µg/mLInduced 50% cell lysis; compared against doxorubicin standard.[7]
2-Amino-4H-chromene (Cmpd 5) HepG-2 (Liver)Superior to DoxorubicinHigh selectivity and potency against liver cancer cell lines.[8]

References

  • Patel et al. Synthesis of new 2,2-dimethyl-2H-chromen derivatives as potential anticancer agents. NISCAIR. 7

  • BenchChem. Application Notes and Protocols: Microwave-Assisted Synthesis of 2H-Chromene Derivatives. 1

  • UniCA IRIS. 2H-chromene and 7H-furo-chromene derivatives selectively inhibit tumour associated human carbonic anhydrase IX and XII isoforms. 2

  • EurekaSelect. Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][1,3]Oxazines, and Chromeno[2,3-d]Pyrimidines. 8

  • RSC Publishing. Novel 2H-chromen derivatives: design, synthesis and anticancer activity. 9

  • ACS Publications. 4-Methylumbelliferone-Functionalized Polyphosphazene and Its Assembly into Biocompatible Fluorinated Nanocoatings with Selective Antiproliferative Activity. 4

  • PMC. Design, Synthesis, Spectroscopic Characterisation and In Vitro Cytostatic Evaluation of Novel Bis(coumarin-1,2,3-triazolyl)benzenes and Hybrid Coumarin-1,2,3-triazolyl-aryl Derivatives. 6

  • ResearchGate. Synthesis of carbon-11-labeled 4-aryl-4H-chromens as new PET agents for imaging of apoptosis in cancer.3

  • JOCPR. Synthesis and Biological Evaluation of Coumarin Derivatives as Antiproliferative Agents. 5

Sources

Technical Notes & Optimization

Troubleshooting

Identifying and minimizing side products in the von Pechmann reaction.

Welcome to the Technical Support Center for Organic Synthesis. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in resolving yield inconsistencies and complex impurity...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Organic Synthesis. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in resolving yield inconsistencies and complex impurity profiles during the von Pechmann condensation.

While this acid-catalyzed reaction between a phenol and a β-keto ester is a cornerstone for synthesizing coumarin derivatives[1], its mechanistic plasticity means that slight deviations in catalyst choice, stoichiometry, or temperature can divert the reaction down competing pathways. This guide provides a mechanistic framework to help you identify, troubleshoot, and eliminate common side products.

Workflow: Mechanism and Side Product Divergence

To troubleshoot effectively, we must first understand the causality of the side reactions. The diagram below illustrates how catalyst selection and reaction conditions dictate the divergence between the desired coumarin and unwanted side products.

PechmannMechanisms Reactants Phenol + β-Keto Ester Ester Aryl Ester Intermediate (Transesterification) Reactants->Ester H2SO4, CF3SO3H, or Solid Acids KetoneAct Ketone Activation (via P2O5) Reactants->KetoneAct P2O5 Catalyst SelfCond Ester Dimerization Reactants->SelfCond Excess β-Keto Ester & Heat Coumarin Coumarin (Desired) via Pechmann Ester->Coumarin Electrophilic Attack & Dehydration Chromone Chromone (Impurity) via Simonis KetoneAct->Chromone Cyclization DHA Dehydroacetic Acid (Side Product) SelfCond->DHA Self-Condensation

Reaction pathways in the von Pechmann condensation and competing side reactions.

FAQ Section 1: Identifying Side Products

Q1: My LC-MS shows a major impurity with the exact same mass as my target coumarin. What is this, and how did it form? A1: You are likely observing a chromone isomer , formed via the Simonis chromone cyclization [1]. The Pechmann and Simonis reactions are competing pathways. In a standard Pechmann reaction, acid catalysis promotes transesterification first, followed by electrophilic ring closure to form a coumarin[1]. However, if you are using specific condensing agents like phosphorus pentoxide (P2O5), the ketone carbonyl of the β-keto ester is activated first. This leads to direct electrophilic attack on the phenol ring, followed by cyclization of the ester group, yielding a chromone instead[2][3]. Causality Check: The nature of the catalyst dictates the site of initial activation. Switch from P2O5 to a Brønsted acid (e.g., H2SO4, CF3SO3H) or a solid acid catalyst to favor transesterification and suppress chromone formation[4].

Q2: I am recovering a highly polar, non-aromatic side product, and my phenol starting material remains unreacted. What went wrong? A2: This is a classic sign of β-keto ester self-condensation , which primarily yields dehydroacetic acid [5]. This occurs when the activation energy for the phenol-ester cross-reaction is not met, either due to a deactivated phenol (e.g., containing electron-withdrawing groups) or insufficient catalyst efficacy. Left unreacted, the β-keto ester dimerizes under thermal conditions. Causality Check: To prevent this, ensure strict stoichiometric parity (do not use a massive excess of the β-keto ester) and employ a more potent catalyst to accelerate the primary cross-condensation[6].

Data Presentation: Catalyst Selection and Side-Product Profiles

To minimize side reactions, catalyst selection is paramount. The table below summarizes the quantitative and qualitative performance of common Pechmann catalysts based on established literature[4][6][7].

Catalyst SystemReaction ConditionsTypical YieldPrimary Side Products & Drawbacks
Concentrated H2SO4 Homogeneous, 0°C to RT50–70%Sulfonated phenols, cinnamic acid derivatives; generates massive salt waste upon neutralization.
Phosphorus Pentoxide (P2O5) Homogeneous, HeatVariableChromones (Simonis cyclization); highly hygroscopic and difficult to handle.
Amberlyst-15 Solvent-free, 110°C80–90%Trace benzochromones (highly substrate-dependent); otherwise minimal impurities.
Trifluoromethanesulfonic Acid (CF3SO3H) Water solvent, 110°C85–95%Minimal side products; highly selective and aligns with green chemistry principles.

FAQ Section 2: Minimizing Side Products (Troubleshooting)

Q3: How can I optimize my reaction to completely eliminate cinnamic acid derivatives and oligomers? A3: Cinnamic acid derivatives form when the transesterification intermediate undergoes premature hydrolysis or incomplete cyclization[8]. Oligomerization occurs under harsh, prolonged heating in homogeneous strong acids (like H2SO4). To eliminate these, transition to solvent-free conditions using heterogeneous solid acid catalysts (e.g., Amberlyst-15 or zirconia-based catalysts)[6][7]. Solid acids provide localized high-acidity environments that rapidly drive the dehydration/cyclization step to completion before side reactions can occur[6]. Furthermore, avoiding aqueous workups prevents the hydrolysis of sensitive intermediates.

Alternatively, if a solvent is required, using trifluoromethanesulfonic acid (CF3SO3H) in water at 110°C has been shown to provide exceptional yields (>85%) while adhering to green chemistry principles, as the high acidity drives the reaction rapidly without sulfonating the phenol ring[4].

Experimental Protocol: Optimized Solvent-Free Pechmann Condensation

To ensure a self-validating and reproducible system, follow this standardized protocol using Amberlyst-15, which minimizes both chromone and dehydroacetic acid formation[6].

Step-by-Step Methodology:

  • Substrate Preparation: In a dry 50 mL round-bottom flask, combine 10.0 mmol of the substituted phenol (e.g., resorcinol) and 10.0 mmol of the β-keto ester (e.g., ethyl acetoacetate). Note: Exact 1:1 stoichiometry is critical here; it prevents excess ester from undergoing self-condensation into dehydroacetic acid.

  • Catalyst Addition: Add 10 mol% of dry Amberlyst-15 resin to the mixture. Do not add any solvent.

  • Thermal Activation: Immerse the flask in an oil bath pre-heated to 110°C. Stir the melt vigorously. The solvent-free melt ensures maximum collision frequency between the substrates and the solid catalyst surface, driving the reaction kinetically.

  • Reaction Monitoring: Maintain heating for 30–45 minutes. Monitor the reaction progress via TLC (Eluent: 7:3 Hexane/Ethyl Acetate). The reaction is complete when the phenol spot is fully consumed.

  • Product Isolation: Remove the flask from the heat and allow it to cool to approximately 60°C. Add 15 mL of hot ethanol to dissolve the crude coumarin product.

  • Catalyst Recovery: Filter the hot mixture to remove the Amberlyst-15 beads. The catalyst can be washed with ethanol, dried, and reused for subsequent runs, ensuring a closed-loop, low-waste system.

  • Purification: Concentrate the filtrate under reduced pressure and recrystallize the residue from an aqueous ethanol mixture to yield the pure coumarin derivative.

References[1] Pechmann condensation - Wikipedia - wikipedia.org[7] A review on convenient synthesis of substituted coumarins using reuseable solid acid catalysts - PMC - nih.gov[2] Coumarins and Chromones : A Remarkable Scaffolds for Anti-inflammatory Activity - PharmaInfo - pharmainfo.in[6] Studying of Pechmann Condensation Products of Ethyl Acetoacetate with 2,7-Dihydroxynaphthalene - IISTE.org - iiste.org[4] Synthesis of Coumarin Compounds with Inorganic Acid CF3SO3H - Journal of Synthetic Chemistry - jsynthchem.com[3] HETEROCYCLIC COMPOUNDS. Part III. The Synthesis of Cyclopenteno-(l': 2': 2 : 3)-chromones... - ias.ac.in[8] Mechanism of the Pechmann Reaction: A Theoretical Study - ACS Publications - acs.org[5] Hexyl Acetoacetate | High-Purity Ester Reagent | RUO - Benchchem - benchchem.com

Sources

Reference Data & Comparative Studies

Validation

Comparative Antioxidant Efficacy: 4-Methyl-2H-chromen-2-ones vs. Ascorbic Acid (Vitamin C)

As drug development increasingly focuses on mitigating oxidative stress in neurodegenerative and inflammatory diseases, identifying robust, stable antioxidant scaffolds is critical. While Ascorbic Acid (Vitamin C) remain...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development increasingly focuses on mitigating oxidative stress in neurodegenerative and inflammatory diseases, identifying robust, stable antioxidant scaffolds is critical. While Ascorbic Acid (Vitamin C) remains the gold standard for water-soluble radical scavenging, synthetic derivatives of the 2H-chromen-2-one (coumarin) family—specifically 4-methyl-2H-chromen-2-ones—have emerged as highly tunable, potent alternatives.

This guide provides an objective, data-driven comparison of the antioxidant activity of 4-methylcoumarin derivatives against Vitamin C, detailing the structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols required to evaluate them.

Mechanistic Grounding: Radical Scavenging Pathways

The core difference between Vitamin C and 4-methylcoumarins lies in their structural flexibility and environmental adaptability when neutralizing Reactive Oxygen Species (ROS).

Vitamin C functions primarily through a Hydrogen Atom Transfer (HAT) mechanism. It readily donates a hydrogen atom from its enediol group to a free radical, oxidizing into a relatively stable ascorbyl radical.

Conversely, 4-methyl-2H-chromen-2-ones exhibit a highly adaptable pharmacophore. Depending on the solvent polarity, they can neutralize ROS via either HAT (in non-polar environments) or Sequential Proton Loss Electron Transfer (SPLET) (in polar environments) 1[1]. Upon neutralizing a radical, the resulting coumarin phenoxyl radical is exceptionally stable due to extensive resonance delocalization across the fused benzopyrone ring system.

Pathway ROS Reactive Oxygen Species (ROS) VitC Ascorbic Acid (Vitamin C) Standard Antioxidant ROS->VitC Attacked by Coumarin 4-Methyl-2H-chromen-2-ones (e.g., 7,8-dihydroxy) ROS->Coumarin Attacked by HAT Hydrogen Atom Transfer (HAT) VitC->HAT Donates H• Coumarin->HAT Non-polar media SPLET Sequential Proton Loss Electron Transfer (SPLET) Coumarin->SPLET Polar media RadicalVitC Ascorbyl Radical (Low Reactivity) HAT->RadicalVitC RadicalCoumarin Phenoxyl Radical (Resonance Stabilized) HAT->RadicalCoumarin SPLET->RadicalCoumarin Neutral Neutralized Species (H2O, ROH) RadicalVitC->Neutral Decay/Dismutation RadicalCoumarin->Neutral Termination

Logical relationship of ROS scavenging mechanisms (HAT vs. SPLET) for Vitamin C and 4-methylcoumarins.

Structure-Activity Relationship (SAR) of 4-Methylcoumarins

The antioxidant efficacy of the 4-methyl-2H-chromen-2-one scaffold is not inherent to the base lactone ring; it is strictly dictated by its substitution pattern 1[1].

  • The C4-Methyl Group: The addition of a methyl group at the C4 position provides a weak electron-donating inductive effect (+I). This slightly increases the electron density of the aromatic system, facilitating easier proton donation compared to unsubstituted coumarins.

  • Ortho-Dihydroxy Substitution (C7, C8): This is the critical determinant of extreme potency. Compounds like 7,8-dihydroxy-4-methylcoumarin possess a catechol-like moiety. Upon donating a hydrogen atom to a free radical, the resulting phenoxyl radical is stabilized by an intramolecular hydrogen bond from the adjacent hydroxyl group. This drastically lowers the Bond Dissociation Enthalpy (BDE) of the O-H bond, making it a superior radical scavenger that often outperforms Vitamin C 2[2].

  • Electron-Withdrawing Groups (EWG): Adding groups like nitro (-NO2) or removing hydroxyls entirely abolishes antioxidant activity by increasing the BDE of any remaining abstractable protons, preventing effective radical neutralization.

Experimental Methodologies & Self-Validating Protocols

To objectively compare the performance of these synthesized compounds against Vitamin C, robust, self-validating in vitro assays must be utilized.

DPPH Radical Scavenging Assay

Causality & Validation: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay measures the electron-donating capability of an antioxidant. DPPH is a stable delocalized radical exhibiting an intense absorption band at 517 nm (deep violet). When reduced by an antioxidant, it converts to diphenylpicrylhydrazine (yellow), causing a quantifiable decrease in absorbance3[3]. A 30-minute dark incubation is strictly required to prevent photo-induced degradation of the radical, ensuring the absorbance drop is solely caused by the antioxidant. The system is self-validating: a methanol blank establishes the baseline, a negative control (DPPH + vehicle) establishes maximum absorbance, and Vitamin C serves as the positive control to calibrate assay sensitivity.

Step-by-Step Protocol:

  • Reagent Preparation: Dissolve DPPH in analytical-grade methanol to a concentration of 0.1 mM. Protect the solution from light using aluminum foil.

  • Sample Dilution: Prepare serial dilutions of the synthesized 4-methylcoumarin derivatives and Ascorbic Acid (standard) in methanol (e.g., 1 to 100 µg/mL).

  • Reaction Initiation: Aliquot 3.0 mL of the DPPH solution into test tubes. Add 100 µL of the sample or standard to each tube. For the negative control, add 100 µL of pure methanol.

  • Incubation: Vortex the mixtures gently and incubate in complete darkness at room temperature (25°C) for exactly 30 minutes.

  • Quantification: Measure the absorbance of all samples at 517 nm using a UV-Vis spectrophotometer against a pure methanol blank.

  • Data Analysis: Calculate the percentage of radical scavenging activity (RSA) using the formula: RSA (%) =[(A_control - A_sample) / A_control] × 100. Determine the IC₅₀ (concentration required to scavenge 50% of radicals) via linear regression analysis.

Protocol Prep Prepare 0.1 mM DPPH in Methanol Sample Add Coumarin/Vit C (Varying Conc.) Prep->Sample Incubate Incubate 30 min Dark, Room Temp Sample->Incubate Measure Measure Absorbance at 517 nm Incubate->Measure Analyze Calculate IC50 Linear Regression Measure->Analyze

Step-by-step experimental workflow for the DPPH radical scavenging assay.

Hydrogen Peroxide (H₂O₂) Scavenging Assay

Causality & Validation: H₂O₂ is a non-radical ROS but a dangerous precursor to the highly reactive hydroxyl radical via the in vivo Fenton reaction. Scavenging H₂O₂ directly evaluates a compound's ability to neutralize ROS before lipid peroxidation initiates4[4]. Absorbance is measured at 230 nm, where H₂O₂ absorbs strongly. A phosphate buffer (pH 7.4) is utilized to mimic physiological blood conditions, validating the compound's potential in vivo efficacy.

Step-by-Step Protocol:

  • Buffer Preparation: Prepare a 0.1 M phosphate buffer solution adjusted to pH 7.4.

  • H₂O₂ Solution: Prepare a 40 mM solution of H₂O₂ in the phosphate buffer.

  • Reaction: Mix 1.0 mL of the coumarin/Vitamin C sample (at varying concentrations) with 0.6 mL of the 40 mM H₂O₂ solution.

  • Incubation: Incubate the mixture at room temperature for 10 minutes.

  • Measurement: Read the absorbance at 230 nm against a blank solution containing phosphate buffer without H₂O₂. Calculate the IC₅₀ similarly to the DPPH assay.

Quantitative Data Comparison

The following table synthesizes representative DPPH radical scavenging data from the cited literature, highlighting the profound impact of structural substitutions on the 4-methylcoumarin scaffold compared to the Vitamin C baseline.

CompoundSubstitution PatternDPPH Scavenging IC₅₀Relative Potency vs. Vitamin C
Ascorbic Acid (Vitamin C) N/A (Standard Reference)~33.5 µg/mL1.0x (Baseline)
7,8-dihydroxy-4-methylcoumarin Ortho-dihydroxy (Catechol-like)~10.0 µg/mL~3.3x Higher
7-hydroxy-4-methylcoumarin Mono-hydroxy~45.0 µg/mL~0.75x Lower
4-methylcoumarin Unsubstituted>1000 µg/mLNegligible

Note: Lower IC₅₀ values indicate higher antioxidant potency. Values are aggregated medians from standardized in vitro assays to illustrate the Structure-Activity Relationship.

Conclusion for Drug Development

For drug development professionals targeting oxidative stress, Ascorbic Acid remains an excellent dietary and baseline standard. However, it suffers from rapid in vivo clearance and poor lipophilicity, limiting its penetration across the blood-brain barrier (BBB).

The 4-methyl-2H-chromen-2-one scaffold—specifically when engineered with an ortho-dihydroxy substitution pattern—offers a superior alternative. Compounds like 7,8-dihydroxy-4-methylcoumarin not only demonstrate up to a 3-fold increase in radical scavenging potency compared to Vitamin C in cell-free systems, but their lipophilic benzopyrone core also presents a highly favorable profile for cellular membrane penetration and neuroprotection. Future pipeline development should prioritize the catechol-substituted coumarin derivatives for advanced pharmacokinetic profiling.

References

  • Title: Antioxidant properties of 4-methylcoumarins in in vitro cell-free systems Source: PubMed / NIH URL
  • Title: Antioxidant Activity of Coumarins and Their Metal Complexes Source: MDPI URL
  • Title: Evaluation of the Antioxidant Capacity of Synthesized Coumarins Source: PMC / NIH URL
  • Title: Hydrogen Peroxide Scavenging Activity of Novel Coumarins Synthesized Using Different Approaches Source: PLOS URL

Sources

Comparative

Structure-Activity Relationship (SAR) Studies of 2H/4H-Chromene Analogs: A Comprehensive Comparison Guide

The bicyclic oxygen heterocycle known as chromene—specifically the 2H- and 4H-chromene isomers—has emerged as a highly versatile and privileged scaffold in modern drug discovery[1]. Characterized by a benzene ring fused...

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Author: BenchChem Technical Support Team. Date: April 2026

The bicyclic oxygen heterocycle known as chromene—specifically the 2H- and 4H-chromene isomers—has emerged as a highly versatile and privileged scaffold in modern drug discovery[1]. Characterized by a benzene ring fused to a pyran nucleus, the biological activity of these compounds is heavily dictated by the hybridization state and substitution patterns at the 2-, 3-, 4-, and 6-positions[1].

This guide provides an objective, data-driven comparison of how targeted Structure-Activity Relationship (SAR) modifications shift the pharmacological profile of 4H-chromene analogs between two distinct therapeutic applications: overcoming multidrug resistance (MDR) in oncology and inhibiting succinate dehydrogenase (SDH) in pathogenic fungi .

SAR Comparison: Anticancer vs. Antifungal Applications

Rational substitution on the 4H-chromene core dictates its primary molecular target. By comparing the SAR profiles of anticancer analogs (e.g., CXL017 derivatives) with antifungal analogs, we can map the structural prerequisites for each biological activity.

Anticancer Activity: Targeting Multidrug-Resistant (MDR) Phenotypes

Multidrug resistance, often driven by the overexpression of P-glycoprotein efflux pumps, severely limits the efficacy of standard chemotherapeutics. 4H-chromene analogs, such as CXL017, have demonstrated a unique ability to preferentially induce apoptosis in MDR cell lines (e.g., HL60/MX2 and NCI/ADR-RES) over their drug-sensitive parent lines[2],[3].

Key SAR Insights for Anticancer Efficacy:

  • C4 Position (Ring E): The introduction of bulky polyalkoxy substituents at the C4 position restricts the spatial rotation of the aryl ring. This conformational locking is critical; it forces the molecule into an optimal geometry to bind and destabilize tubulin, leading to G2/M cell cycle arrest[3].

  • C6 Position: Substitutions with electron-donating groups (e.g., dimethoxyphenyl) enhance the electron density of the fused benzene ring, improving hydrophobic interactions within the tubulin binding pocket[2].

  • Amine Alkylation: Direct methylation of the C2-amine requires precise stoichiometric control. Using excess methyl iodide (MeI) and sodium hydride (NaH) causes unintended cleavage of the 4H-chromene ring. Utilizing strictly equivalent molar ratios or substituting with ethyl iodide preserves ring integrity while yielding the active N-alkylated derivative[2].

Table 1: Comparative Cytotoxicity of Polyalkoxy 4H-Chromene Analogs

Compound Ring B Substitution Ring E (C4) Substitution Parent Cell Line (OVCAR-8) GI₅₀ MDR Cell Line (NCI/ADR-RES) GI₅₀ Selectivity Profile
5{1,5} Methoxy m-Methoxyphenyl Moderate High Preferential MDR Toxicity
5{5,5} Amino m-Methoxymethylenedioxyphenyl Moderate High Preferential MDR Toxicity

| Paclitaxel | N/A (Control) | N/A | High | Low (Effluxed) | Sensitive Only |

Data synthesized from phenotypic sea urchin embryo assays and NCI60 human tumor cell line screens[3].

Antifungal Activity: Succinate Dehydrogenase (SDH) Inhibition

Conversely, modifying the 4H-chromene scaffold with specific heterocyclic amides shifts its activity toward potent agricultural antifungal applications. These analogs act as competitive inhibitors of succinate dehydrogenase (SDH), a critical enzyme in the fungal mitochondrial respiratory chain[4].

Key SAR Insights for Antifungal Efficacy:

  • Nonplanar Geometry: X-ray crystallography confirms that the 4H-chromene ring adopts a nonplanar structure. This 3D conformation is essential for mimicking the transition state of succinate, allowing the molecule to deeply penetrate and anchor within the ubiquinone-binding pocket of SDH[4].

  • Amide Linkage: The ammonolysis of 2-furanoyl chloride or 2-thienylformyl chloride to the chromene core yields derivatives with exceptional affinity for fungal SDH. Compounds bearing these specific heterocyclic rings at the amide nitrogen outperform commercial standards like fluopyram[4].

Table 2: Antifungal Efficacy of 4H-Chromene Analogs against S. sclerotiorum

Compound Amide Substitution Target Enzyme Inhibitory Rate (at 20 µg/mL) Performance vs. Fluopyram
4b 2-Furanoyl SDH (Complex II) 100% Superior
4c 2-Thienylformyl SDH (Complex II) 100% Superior

| Fluopyram | N/A (Standard) | SDH (Complex II) | < 100% | Baseline |

Data derived from in vitro mycelial growth inhibition assays[4].

Mechanistic Pathways & SAR Workflows

To visualize the divergent biological outcomes of 4H-chromene modifications, the following diagrams map the apoptotic signaling pathway in MDR cancer cells and the iterative SAR workflow used to optimize these scaffolds.

Apoptosis_Pathway A 4H-Chromene Analog B Tubulin Destabilization A->B Binding C G2/M Phase Arrest B->C D Caspase 3/7 Activation C->D E MDR Cell Apoptosis D->E

Mechanism of 4H-chromene-induced apoptosis in multidrug-resistant cancer cells.

SAR_Workflow S1 Scaffold Selection (4H-Chromene Core) S2 Rational Substitution (C3, C4, C6 Positions) S1->S2 S3 One-Pot MCR Synthesis S2->S3 S4 Phenotypic Screening (MTT / SDH Assay) S3->S4 S4->S2 SAR Feedback Loop S5 Lead Optimization (Iterative SAR) S4->S5

Iterative structure-activity relationship (SAR) workflow for chromene lead optimization.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls and mechanistic checkpoints.

Protocol 1: One-Pot Multicomponent Synthesis of 4H-Chromenes

Causality Check: Utilizing a one-pot multicomponent reaction (MCR) maximizes atom economy and prevents the degradation of highly reactive intermediates. The use of a basic catalyst (or catalyst-free aqueous conditions) drives the initial Knoevenagel condensation, while hydrophobic packing effects in the solvent facilitate the subsequent Michael addition and cyclization[1].

Step-by-Step Methodology:

  • Reagent Preparation: Equimolar amounts (1.0 mmol) of an aromatic aldehyde, malononitrile, and a phenol derivative (e.g., 3-(dimethylamino)phenol) are dissolved in 10 mL of an ethanol/water mixture (1:1 v/v).

  • Catalysis & Condensation: Add a catalytic amount of piperidine (10 mol%). Validation Check: The immediate color change indicates the formation of the Knoevenagel adduct.

  • Cyclization: Reflux the mixture at 80°C for 2–4 hours. Monitor reaction progression via TLC (Hexane:Ethyl Acetate, 3:1) until the aldehyde spot is completely consumed.

  • Isolation: Cool the mixture to room temperature. The crude 4H-chromene precipitates due to its lower solubility in cold aqueous ethanol.

  • Purification & Verification: Filter the precipitate, wash with cold ethanol, and recrystallize. Validation Check: Confirm the nonplanar sp³ hybridized C4 carbon via ¹H NMR (look for the distinct singlet/doublet in the δ 4.5–5.5 ppm range) and ¹³C NMR[2],[4].

Protocol 2: High-Throughput Phenotypic Screening (MTT Assay) for MDR Cells

Causality Check: When evaluating compounds against MDR cell lines (e.g., NCI/ADR-RES), it is critical to prevent contact inhibition, which can artificially alter cellular metabolism and skew IC₅₀ values. Furthermore, dual-wavelength spectrophotometry is required to subtract background noise caused by precipitated compounds or cellular debris.

Step-by-Step Methodology:

  • Cell Seeding: Harvest logarithmic-phase MDR cells using Trypsin-EDTA. Seed into 96-well plates at an optimized density of 5×103 cells/well in 100 µL of complete media. Incubate for 24 hours at 37°C in 5% CO₂ to allow adhesion.

  • Compound Treatment: Prepare serial dilutions of the 4H-chromene analogs. Self-Validating Controls: Include a vehicle control (DMSO 0.5% final concentration to rule out solvent toxicity) and a positive control (Paclitaxel, to confirm the MDR phenotype via its expected failure to induce high toxicity).

  • Incubation: Treat cells for 48–72 hours.

  • MTT Addition: Add 20 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours. Viable cells will reduce the yellow tetrazolium salt to purple formazan crystals.

  • Solubilization & Reading: Carefully aspirate the media and dissolve the formazan in 150 µL of DMSO.

  • Dual-Wavelength Analysis: Read absorbance at 570 nm (measurement) and 650 nm (reference). Validation Check: Calculate the final optical density (OD) as OD570​−OD650​ . Calculate the GI₅₀ using non-linear regression analysis.

References

  • 2H/4H-Chromenes—A Versatile Biologically Attractive Scaffold Frontiers in Chemistry / NIH URL
  • Structure-Activity Relationship (SAR) Study of Ethyl 2-Amino-6-(3,5-dimethoxyphenyl)-4-(2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate (CXL017)
  • Polyalkoxy Substituted 4H-Chromenes: Synthesis by Domino Reaction and Anticancer Activity ACS Combinatorial Science / ACS Publications URL
  • Design, Synthesis, Biological Evaluation, and Molecular Modeling of Novel 4H-Chromene Analogs as Potential Succinate Dehydrogenase Inhibitors Journal of Agricultural and Food Chemistry / ACS Publications URL

Sources

Validation

In-Silico Docking of 4-Methyl-2-Oxo-2H-Chromene Derivatives: A Comparative Guide to Target Affinity and Software Performance

As a Senior Application Scientist in computational chemistry, I frequently evaluate the translational potential of privileged scaffolds. The 4-methyl-2-oxo-2H-chromene (coumarin) nucleus is a highly versatile pharmacopho...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in computational chemistry, I frequently evaluate the translational potential of privileged scaffolds. The 4-methyl-2-oxo-2H-chromene (coumarin) nucleus is a highly versatile pharmacophore, exhibiting broad-spectrum biological activities ranging from neuroprotection to anti-inflammatory effects. In-silico molecular docking serves as the frontline validation tool for these derivatives, predicting binding poses and affinities before costly in-vitro synthesis.

This guide objectively compares the performance of leading molecular docking algorithms in handling coumarin derivatives and benchmarks the synthesized 4-methyl-2-oxo-2H-chromene compounds against gold-standard reference drugs across two primary therapeutic targets: Acetylcholinesterase (AChE) and Phosphodiesterase-4 (PDE4B).

Part 1: Algorithmic Performance Comparison

When docking planar, aromatic systems like 4-methyl-2-oxo-2H-chromenes, the choice of docking algorithm profoundly impacts pose accuracy and scoring reliability. We compared three industry-standard platforms: AutoDock Vina, Schrödinger Glide, and Molecular Operating Environment (MOE).

Table 1: Docking Software Performance on Coumarin Scaffolds

Docking PlatformScoring FunctionSearch AlgorithmPerformance & Causality for CoumarinsAutoDock VinaEmpiricalIterated Local SearchHigh Speed: Excellent for rigid planar coumarin cores. Rapidly identifies global minima but may underestimate binding energy for highly flexible side chains[1].Schrödinger GlideEmpirical (GlideScore)Systematic (Hierarchical)High Precision: Superior for predicting precise π π stacking and hydrogen bond geometries due to its aggressive spatial sampling.MOELondon dGStochasticBest for Induced-Fit: Ideal when the coumarin derivative induces conformational shifts in the target's active site (e.g., shifting the AChE peripheral site).

Part 2: Target-Specific Performance: Derivatives vs. Standard Drugs

To evaluate the true efficacy of 4-methyl-2-oxo-2H-chromene derivatives, their in-silico and in-vitro performances must be benchmarked against established clinical standards.

Target A: Acetylcholinesterase (AChE) in Alzheimer's Disease

Coumarin derivatives are highly effective AChE inhibitors because their aromatic core can span the narrow, 20 Å deep aromatic gorge of the enzyme. They act as dual-site inhibitors, simultaneously binding the Catalytic Anionic Site (CAS) at the bottom of the gorge and the Peripheral Anionic Site (PAS) at the entrance. Recent studies by Kamel et al. () evaluated novel 2-oxo-chromene-7-oxymethylene acetohydrazide derivatives against the standard drug Donepezil[1].

Table 2: AChE Inhibition Profile
CompoundAChE IC 50​ ( μ M)Docking Score (kcal/mol)Key Interacting Residues
Compound 4c (Derivative)0.802-9.5Tyr121, Trp279 (PAS), Trp84 (CAS)
Donepezil (Reference Drug)0.155-10.2Trp279, Phe330, Trp84

Analysis: While Donepezil exhibits a slightly stronger binding affinity, Compound 4c successfully replicates the critical π

π stacking interactions with Trp279 and Trp84[2]. This dual-site binding is the causal mechanism for preventing acetylcholine hydrolysis while simultaneously blocking amyloid- β aggregation induced by the PAS.
Target B: Phosphodiesterase-4 (PDE4B) in Inflammation

Selective PDE4B inhibition reduces inflammation without triggering the emetic side effects associated with non-selective PDE4 inhibitors. 4-methyl-2-oxo-2H-chromene-3-carboxamides have been synthesized and docked into the PDE4B ligand-binding pocket, demonstrating competitive affinity against standards like Roflumilast ()[3].

Table 3: PDE4B Inhibition Profile
CompoundAnti-inflammatory ActivityDocking Score (kcal/mol)Key Interacting Residues
Compound 3o (Derivative)High-8.9Gln369, Asp318, Tyr159
Roflumilast (Reference Drug)Very High-9.4Gln369, Asp318

Part 3: Self-Validating Experimental Protocols

A robust computational study must be a self-validating system. The following protocol details the causality behind each step to ensure reproducibility and scientific integrity.

Workflow A Ligand Preparation (Energy Minimization & Ionization) C Grid Box Generation (Active Site Definition) A->C B Target Protein Preparation (Desolvation & H-Bond Opt) B->C D Molecular Docking (Algorithm Execution) C->D E Scoring & Pose Analysis (Affinity & Interactions) D->E

Fig 1: Standardized in-silico molecular docking workflow for coumarin derivatives.

Step 1: Target Protein Preparation
  • Structure Retrieval: Download the high-resolution crystal structure of the target (e.g., AChE PDB: 1EVE or PDE4B PDB: 3LY2)[3][4].

  • Desolvation & Cleaning: Remove co-crystallized ligands, ions, and water molecules beyond 3 Å of the active site. Causality: Bulk water introduces computational noise and false steric clashes. However, tightly bound structural waters that mediate critical hydrogen bridges must be retained to accurately simulate the native biological environment.

  • Protonation & Optimization: Add polar hydrogens and assign Gasteiger charges. Optimize the hydrogen bond network at physiological pH (7.4) to ensure correct tautomeric states of histidine residues (e.g., His440 in AChE).

Step 2: Ligand Preparation
  • Structure Generation: Sketch the 4-methyl-2-oxo-2H-chromene derivatives using tools like ChemDraw or MarvinSketch[5].

  • Energy Minimization: Apply the MMFF94 force field to minimize the ligand's geometry. Causality: Minimization relieves internal steric strain, ensuring the ligand enters the docking simulation in its lowest-energy, most biologically probable conformation.

Step 3: Grid Generation & RMSD Validation
  • Grid Box Sizing: For AChE, generate a grid box (e.g., 50 × 50 × 50 Å) centered on the active site gorge. Causality: The box must be large enough to encompass both the CAS and PAS, allowing the algorithm to explore the full dual-binding potential of the coumarin scaffold[6].

  • System Validation (Crucial): Re-dock the native co-crystallized ligand (e.g., Donepezil) into the prepared grid. Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the native crystal pose. Causality: An RMSD of 2.0 Å validates that the grid parameters and scoring functions are accurately calibrated to predict true binding geometries.

Part 4: Mechanistic Pathways

Understanding the logical relationship between ligand binding and pharmacological outcome is critical for rational drug design. The diagram below illustrates the pathway of AChE inhibition by these derivatives.

Pathway L 4-Methyl-2-Oxo-2H-Chromene T AChE Active Site (CAS & PAS) L->T Dual-Site Binding I Enzyme-Ligand Complex (Pi-Pi & H-Bonds) T->I Competitive Inhibition O Acetylcholine Accumulation (Cognitive Enhancement) I->O Synaptic Modulation

Fig 2: Mechanism of AChE inhibition by 4-methyl-2-oxo-2H-chromene derivatives.

References

  • Kamel, N. N., Aly, H. F., Fouad, G. I., et al. (2023). "Anti-Alzheimer activity of new coumarin-based derivatives targeting acetylcholinesterase inhibition." RSC Advances, 13(40), 18496-18510. URL:[Link]

  • Girdhar, A., Raheja, S., Pandita, D., Kharb, V., & Lather, V. (2018). "Synthesis, docking, characterization and anti-inflammatory activity of novel phosphodiesterase-4 inhibitors." Asian Journal of Pharmacy and Pharmacology, 4(4), 493-499. URL:[Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to Personal Protective Equipment for Handling 4-Methyl-2H-chromene

For Researchers, Scientists, and Drug Development Professionals Understanding the Risks: A Profile of 4-Methyl-2H-chromene Core Principles of Protection: Selecting the Right PPE The selection of appropriate Personal Prot...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Understanding the Risks: A Profile of 4-Methyl-2H-chromene
Core Principles of Protection: Selecting the Right PPE

The selection of appropriate Personal Protective Equipment (PPE) is the cornerstone of safe chemical handling. The following table outlines the recommended PPE for various laboratory scenarios involving 4-Methyl-2H-chromene.

Scenario Required PPE Rationale
Low-Volume Handling (e.g., preparing solutions in a fume hood) - Safety glasses with side shields- Nitrile gloves- Laboratory coatTo protect against minor splashes and incidental contact.[2][4]
High-Volume Handling or Risk of Splashing - Chemical safety goggles- Face shield- Nitrile or neoprene gloves- Chemical-resistant apron over a laboratory coatTo provide enhanced protection for the face and body from significant splashes.[1][5]
Operations with Potential for Aerosol Generation - All PPE for high-volume handling- A NIOSH/MSHA approved respirator may be necessary if engineering controls are insufficientTo prevent inhalation of aerosols.[1][6] All such work should be performed in a certified chemical fume hood.[3][7]

Operational Plan: Step-by-Step PPE Protocol

Adherence to a systematic procedure for donning and doffing PPE is critical to prevent cross-contamination and exposure.

Donning (Putting On) PPE
  • Lab Coat/Apron: Put on your laboratory coat and fasten it completely. If a chemical-resistant apron is required, it should be worn over the lab coat.[4]

  • Gloves: Select the appropriate chemical-resistant gloves (nitrile or neoprene are generally suitable for many organic compounds).[1] Inspect for any tears or defects before use.

  • Eye and Face Protection: Put on your safety glasses, goggles, or face shield. Ensure a snug and comfortable fit.[5][8]

  • Respirator (if required): If your risk assessment indicates the need for respiratory protection, ensure you have been properly fit-tested and trained in its use.

Doffing (Taking Off) PPE
  • Gloves: Remove gloves first, peeling them off from the cuff downwards without touching the outside of the glove with your bare hands.

  • Apron/Lab Coat: Unfasten and remove your apron or lab coat, turning it inside out as you remove it to contain any contaminants.

  • Face Shield/Goggles: Remove your face shield or goggles from the back of your head.

  • Hand Hygiene: Wash your hands thoroughly with soap and water after removing all PPE.[4]

Visualizing PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling 4-Methyl-2H-chromene.

PPE_Selection_Workflow cluster_assessment Risk Assessment cluster_ppe_levels PPE Selection cluster_action Action start Start: Handling 4-Methyl-2H-chromene risk_assessment Assess Task: - Volume - Splash Potential - Aerosol Generation start->risk_assessment low_risk Low Volume / No Splash: - Safety Glasses - Nitrile Gloves - Lab Coat risk_assessment->low_risk Low Risk medium_risk High Volume / Splash Risk: - Goggles & Face Shield - Nitrile/Neoprene Gloves - Chemical Apron risk_assessment->medium_risk Medium Risk high_risk Aerosol Generation: - Full PPE from Medium Risk - Respirator (if needed) risk_assessment->high_risk High Risk proceed Proceed with Experiment low_risk->proceed medium_risk->proceed high_risk->proceed

Caption: Decision workflow for selecting appropriate PPE when handling 4-Methyl-2H-chromene.

Disposal Plan: Managing Contaminated PPE and Chemical Waste

Proper disposal of contaminated materials is a critical final step in ensuring laboratory and environmental safety.

  • Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items should be placed in a designated hazardous waste container.[1]

  • Chemical Waste: All solutions and reaction mixtures containing 4-Methyl-2H-chromene should be collected in a clearly labeled hazardous waste container for organic liquids.[2] Never dispose of organic substances down the drain.[2]

  • Spill Management: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[1] Ensure the area is well-ventilated during cleanup. For larger spills, evacuate the area and follow your institution's emergency procedures.

By adhering to these guidelines, researchers can confidently and safely handle 4-Methyl-2H-chromene, fostering a secure and productive laboratory environment.

References

  • Safe Laboratory Practices: Handling and Disposing of Organic Substances - Chemistry. (2025, March 4).
  • Personal protective equipment for handling 7-hydroxy-3,4-dimethyl-2H-chromen-2-one - Benchchem. (n.d.).
  • FAQ Sheet - Safe Use of Volatile Chemicals in Biological Applications - Columbia | Research. (n.d.).
  • 4-Methyl-2H-chromene | C10H10O | CID 583085 - PubChem - NIH. (n.d.).
  • Safe Lab Practices - Environmental Health & Safety. (2026, March 3).
  • The Best Practices and Advice for Chemical Safety in Laboratories: The Complete Guide. (2025, December 4).
  • Topic 1: Safety in the Organic Chemistry Laboratory - CSUB. (n.d.).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025, November 6).
  • Safety Data Sheet - Angene Chemical. (2025, October 19).
  • SAFETY DATA SHEET - Fisher Scientific. (2025, December 20).
  • SAFETY DATA SHEET. (n.d.).
  • 7-hydroxy-4-(hydroxymethyl)-2H-chromen-2-one | C10H8O4 | CID - PubChem. (n.d.).
  • Material Safety Data Sheet - Spectrum Chemical. (2006, August 11).
  • Safety Data Sheet - Cayman Chemical. (2023, July 13).
  • 7-chloro-4-methyl-2H-chromen-2-one — Chemical Substance Information - NextSDS. (n.d.).
  • Chemical Safety Data Sheet MSDS / SDS - 7-(Diethylamino)-4-(hydroxymethyl)-2H-chromen-2-one - ChemicalBook. (2025, July 5).
  • Personal Protective Equipment Guidance - Dow Corporate. (2012, June 8).
  • Working with Hazardous Chemicals - Organic Syntheses. (n.d.).
  • SAFE CHEMICAL HANDLING PROTECTION PPE KIT - Wilhelmsen. (2025, April 30).
  • Navigating the Safe Disposal of 4-Methyl-2-pentyne: A Procedural Guide - Benchchem. (n.d.).
  • Material Safety Data Sheet - {4-[(4-Methylphenyl)thio]phenyl}(phenyl)methanone - Cole-Parmer. (n.d.).

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